(3,5-Difluorophenyl)thiourea

• IUPAC Name: (3,5-difluorophenyl)thiourea
• InChI: InChI=1S/C7H6F2N2S/c8-4-1-5(9)3-6(2-4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key: HDQWFHUGMKRYIN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)NC(=S)N
• Molecular Formula: C7H6F2N2S
• Molecular Weight: 188.20 g/mol

Description

“(3,5-Difluorophenyl)thiourea” is a chemical compound with the molecular formula C7H6F2N2S. It has a molecular weight of 188.20 g/mol.

Molecular Structure Analysis

The molecular structure of “(3,5-Difluorophenyl)thiourea” consists of a thiourea group (NHCSNH2) attached to a phenyl ring with two fluorine atoms at the 3 and 5 positions. The InChI code for this compound is 1S/C7H6F2N2S/c8-4-1-5(9)3-6(2-4)11-7(10)12/h1-3H,(H3,10,11,12).

Physical And Chemical Properties Analysis

“(3,5-Difluorophenyl)thiourea” is a solid powder with a melting point of 146-148°C. It has a molecular weight of 188.20 g/mol.

Scientific Research Applications

Antibacterial Properties

• (3,5-DFPT) has demonstrated antibacterial activity against various pathogens. Researchers have explored its potential as an antimicrobial agent, particularly in combating drug-resistant bacteria. .

Antioxidant Effects

• As an antioxidant, (3,5-DFPT) scavenges free radicals and protects cells from oxidative damage. .

Anticancer Potential

• Studies suggest that (3,5-DFPT) exhibits cytotoxic effects against cancer cells. It interferes with cell division, induces apoptosis, and modulates key signaling pathways. .

Anti-Inflammatory Activity

• (3,5-DFPT) has shown promise as an anti-inflammatory agent. It suppresses pro-inflammatory cytokines and inhibits inflammatory pathways. .

Anti-Alzheimer’s Properties

• Recent research highlights (3,5-DFPT) as a potential neuroprotective compound. It interacts with amyloid-beta peptides, reducing their aggregation and toxicity. .

Antimalarial Effects

• (3,5-DFPT) has been investigated for its antimalarial activity. It disrupts the growth of Plasmodium parasites, which cause malaria. .

Mechanism of Action

Target of Action

Thiourea and its derivatives, including (3,5-Difluorophenyl)thiourea, have been found to have diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antituberculosis, and antimalarial properties . .

Mode of Action

Thiourea derivatives are known to interact with their targets through various mechanisms, potentially leading to their diverse biological effects .

Biochemical Pathways

Given the diverse biological applications of thiourea derivatives, it can be inferred that multiple biochemical pathways could be affected .

Result of Action

Given the diverse biological applications of thiourea derivatives, it can be inferred that the compound could have multiple effects at the molecular and cellular levels .

Action Environment

Environmental factors can influence the action, efficacy, and stability of (3,5-Difluorophenyl)thiourea. For instance, a study on thiourea derivatives acting as functional monomers of As (III) molecular imprinted polymers found that the optimal solvent was toluene and the bindings were more favorable at pH 7.5 in aqueous solution .

Safety and Hazards

Handling of “(3,5-Difluorophenyl)thiourea” should be performed in a well-ventilated place. Suitable protective equipment should be worn to avoid contact with skin, eyes, and clothing. Dust formation should be avoided. It is harmful if swallowed and may cause cancer.

Synthesis routes and methods

Procedure details

Benzoyl chloride (5.44 g, 38.73 mmol) was added to a stirred solution of ammonium thiocyanate (3.83 g, 50.35 mmol) in acetone (80 mL) at 30° C. The mixture was stirred at reflux for 30 minutes, then cooled to 50° C., and a solution of 3,5-difluoroaniline (5.00 g, 38.73 mmol) in acetone (10 mL) was added in one portion. The mixture was stirred at reflux for 30 minutes. A solution of NaOH (5.42 g, 135.54 mmol) in water (65 mL) was added, and the mixture was stirred at reflux for 20 minutes and then cooled to 20° C. Concentrated HCl was added to adjust the acidity to pH=5, and then the mixture was adjusted to slightly alkaline by the addition of conc. ammonium hydroxide. After 30 minutes, the mixture was cooled to 10° C. and extracted with EtOAc, and the combined organic layer was washed with brine, filtered, and concentrated to afford N-(3,5-difluorophenyl) thiourea (3.52 g, 48%). ret. time 1.73; m/z 189.0 (MH+); 1H NMR (400 MHz, MeOH-d4) δ 6.72 (m, 1H), 7.16 (m, 2H).